Cas no 141196-38-5 ((S)-2-(Methoxymethyl)morpholine hydrochloride)

• Product Name: (S)-2-(Methoxymethyl)morpholine hydrochloride
• CAS No: 141196-38-5
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD16294688
• CID: 821381
• PubChem ID: 53338717
• Update Time: 2025-10-28

(S)-2-(Methoxymethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Methoxymethyl)morpholine hydrochloride
• (S)-2-Methoxymethyl-morpholine hydrochloride
• (S)-2-(Methoxymethyl)morpholine HCl
• (2S)-2-(methoxymethyl)morpholine,hydrochloride
• (2S)-2-(methoxymethyl)morpholine hydrochloride
• AK108372
• NBPHWKGEMABLPV-RGMNGODLSA-N
• BH100
• 6858AA
• FC0114
• OR451067
• AX8240873
• ST1050299
• (2S)-2-methoxymethylmorpholine hydrochloride
• (2S)-2-(Methoxymethyl)morpholine--hydrogen chloride (1/1)
• (2S)-2-(methoxymethyl)morpholine;hydrochloride
• MFCD16294688
• 141196-38-5
• EN300-6742996
• DS-2732
• SCHEMBL272352
• DTXSID50693466
• (S)-2-(Methoxymethyl)morpholinehydrochloride
• AKOS016843566
• CS-W020731

• MDL： MFCD16294688
• Inchi： 1S/C6H13NO2.ClH/c1-8-5-6-4-7-2-3-9-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： NBPHWKGEMABLPV-RGMNGODLSA-N
• SMILES： Cl.O1CCNC[C@H]1COC

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Experimental Properties

• PSA: 30.49000
• LogP: 0.75200

(S)-2-(Methoxymethyl)morpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-2-(Methoxymethyl)morpholine hydrochloride

(S)-2-(Methoxymethyl)morpholine hydrochloride (CAS No. 141196-38-5): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

(S)-2-(Methoxymethyl)morpholine hydrochloride (CAS No. 141196-38-5) is a chiral morpholine derivative that has gained significant attention in the pharmaceutical and chemical industries due to its unique structural features and potential applications. This compound is characterized by its chiral center and the presence of a methoxymethyl group, which imparts specific chemical and biological properties. In this article, we will delve into the structure, properties, and recent research developments surrounding (S)-2-(Methoxymethyl)morpholine hydrochloride.

Chemical Structure and Synthesis

The chemical structure of (S)-2-(Methoxymethyl)morpholine hydrochloride is defined by its chiral morpholine ring with a methoxymethyl substituent at the 2-position. The morpholine ring is a six-membered heterocyclic compound containing an oxygen atom and a nitrogen atom, which provides it with both basic and ether functionalities. The methoxymethyl group adds additional steric hindrance and electron-donating properties, making the compound highly versatile in various chemical reactions.

The synthesis of (S)-2-(Methoxymethyl)morpholine hydrochloride typically involves several steps, including the formation of the morpholine ring and the introduction of the chiral methoxymethyl group. One common approach is to start with an appropriate starting material, such as 2-chloroethanol, which can be converted to the corresponding azide and then reduced to form the morpholine ring. The chiral methoxymethyl group can be introduced through a selective alkylation reaction using a chiral auxiliary or through asymmetric synthesis techniques.

Physical and Chemical Properties

(S)-2-(Methoxymethyl)morpholine hydrochloride is a white crystalline solid with a melting point of approximately 150-155°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, but less soluble in non-polar solvents like hexane. The compound exhibits strong basicity due to the presence of the nitrogen atom in the morpholine ring, making it useful as a base or as a ligand in coordination chemistry.

The chiral nature of (S)-2-(Methoxymethyl)morpholine hydrochloride also imparts specific optical properties. The compound can exist in two enantiomeric forms, (R) and (S), which can be separated using chiral chromatography techniques. The (S) enantiomer is often preferred in pharmaceutical applications due to its enhanced biological activity and reduced side effects.

Biological Activity and Applications

(S)-2-(Methoxymethyl)morpholine hydrochloride has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One of its key applications is as an intermediate or building block in the synthesis of more complex pharmaceutical compounds. The chiral center and functional groups provide opportunities for structural modifications that can enhance the potency, selectivity, and pharmacokinetic properties of target molecules.

Recent research has shown that (S)-2-(Methoxymethyl)morpholine hydrochloride can act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, studies have demonstrated its ability to inhibit phosphodiesterases (PDEs), which are enzymes that regulate cyclic nucleotide levels in cells. PDE inhibitors have been explored for their therapeutic potential in conditions such as cardiovascular diseases, respiratory disorders, and neurological disorders.

In addition to its enzymatic inhibition properties, (S)-2-(Methoxymethyl)morpholine hydrochloride has also been investigated for its effects on ion channels and receptors. Research has shown that it can modulate the activity of certain ion channels, such as potassium channels, which are important targets for treating conditions like epilepsy and arrhythmias.

Safety Considerations

While (S)-2-(Methoxymethyl)morpholine hydrochloride is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that it should be handled with care due to its basicity and potential for causing skin or eye irritation. Appropriate personal protective equipment (PPE) should be worn when handling this compound, including gloves, goggles, and lab coats.

In terms of environmental safety, care should be taken to ensure that any waste containing this compound is disposed of properly according to local regulations. It is also advisable to conduct environmental impact assessments if large-scale production or use is planned.

Conclusion

(S)-2-(Methoxymethyl)morpholine hydrochloride (CAS No. 141196-38-5) is a versatile chiral morpholine derivative with unique structural features that make it valuable in pharmaceutical research and development. Its ability to act as an intermediate in drug synthesis, its enzymatic inhibition properties, and its potential effects on ion channels highlight its significance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.